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Compound of Interest

Compound Name: 4-Aminocyclohexanone

Cat. No.: B1277472

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide on the safe handling, storage, and
emergency procedures for 4-Aminocyclohexanone. The information herein is compiled from
various safety data sheets and chemical databases to ensure a comprehensive overview for
laboratory and drug development settings.

Hazard Identification and Classification

4-Aminocyclohexanone is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards
associated with this compound are summarized in the table below. It is crucial for personnel
handling this chemical to be fully aware of these risks to mitigate potential exposure and

ensure a safe working environment.

Table 1: GHS Hazard Classification[1][2]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage

Specific Target Organ Toxicity ]
. H335: May cause respiratory
— Single Exposure 3 o
. S Irritation
(Respiratory tract irritation)

Signal Word: Danger|[1]
Hazard Pictograms:
waalt text

laalt text

Physical and Chemical Properties

Understanding the physical and chemical properties of 4-Aminocyclohexanone is
fundamental to its safe handling and storage.

Table 2: Physical and Chemical Properties

Property Value

Molecular Formula CeH11NOJ[1]

Molecular Weight 113.16 g/mol [1]

Appearance White to off-white crystalline powder or solid[3]
Melting Point 205 °C (decomposes) (for hydrochloride salt)
Solubility Soluble in water[3]

Hygroscopicity Hygroscopic[4]
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Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is paramount to prevent accidental
exposure and maintain the integrity of the compound.

Handling

o Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.[4]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, a lab coat or apron, and chemical safety goggles.[4][5] A face shield may be
necessary for operations with a higher risk of splashing.

e Hygiene Practices: Avoid contact with skin, eyes, and clothing.[5] Do not eat, drink, or smoke
in areas where the chemical is handled.[4] Wash hands thoroughly after handling.[4]

e Dust Control: Minimize dust generation and accumulation.[6] Avoid breathing dust.[4]

Storage

» Container: Store in the original, tightly sealed container.[4]

» Conditions: Keep in a cool, dry, and well-ventilated place.[4] Protect from moisture as the
substance is hygroscopic.[4] Store under an inert gas like argon for long-term stability.[7]

e Incompatibilities: Store away from incompatible materials, such as strong oxidizing agents.[8]

o Security: For larger quantities, store in a locked-up and designated area.[4]

Personal Protective Equipment (PPE) Selection
Workflow

The following diagram outlines the decision-making process for selecting the appropriate PPE
when working with 4-Aminocyclohexanone.
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Caption: PPE selection workflow for handling 4-Aminocyclohexanone.
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Emergency Procedures

In the event of an emergency, prompt and appropriate action is crucial.

First-Aid Measures

Table 3: First-Aid Measures

Exposure Route First-Aid Protocol

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if
Eye Contact ] o

present and easy to do. Continue rinsing. Seek

immediate medical attention.[4][9]

Remove contaminated clothing. Wash skin with
Skin Contact plenty of soap and water. If skin irritation occurs,

get medical advice/attention.[4]

Remove person to fresh air and keep
Inhalation comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[4][9]

Rinse mouth. Do NOT induce vomiting. Call a
Ingestion POISON CENTER or doctor if you feel unwell.

[6]

Fire-Fighting Measures

» Extinguishing Media: Use extinguishing media suitable for the surrounding fire, such as
water spray, dry chemical, carbon dioxide, or alcohol-resistant foam.[6]

e Specific Hazards: The substance is not considered a significant fire risk; however, containers
may burn.[4] Combustion may produce corrosive fumes and toxic gases, including carbon
oxides and nitrogen oxides.[4][6]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4]
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Accidental Release Measures

o Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal
protective equipment (see Section 4). Avoid breathing dust and contact with the substance.

[4]
e Environmental Precautions: Prevent entry into drains, sewers, or waterways.[4]

o Containment and Cleanup: For small spills, carefully sweep or vacuum up the material,
avoiding dust generation, and place it in a sealed, labeled container for disposal.[4] For large
spills, alert emergency services.[4] Wash the spill area with large amounts of water.[4]

Emergency Response Workflow for Spills

This diagram illustrates the logical steps to follow in the event of a 4-Aminocyclohexanone

spill.
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Spill of 4-Aminocyclohexanone Occurs
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Caption: Emergency response workflow for a 4-Aminocyclohexanone spill.
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Disposal Considerations

Dispose of 4-Aminocyclohexanone and its containers in accordance with local, regional, and
national regulations.[4][5] Waste should be handled by a licensed waste disposal company.[5]
Do not allow the chemical to enter the environment.

Toxicological Information

While comprehensive toxicological data for 4-Aminocyclohexanone is not readily available,
the GHS classification indicates that it is harmful if swallowed and causes irritation to the skin,
eyes, and respiratory system.[1] The toxicological properties have not been fully investigated,
and therefore, the substance should be handled with the utmost care, assuming high toxicity.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
formal safety data sheet (SDS). It is essential to consult the specific SDS for 4-
Aminocyclohexanone provided by the supplier before use and to conduct a thorough risk
assessment for any experimental protocol involving this compound. Much of the detailed safety
information available is for the hydrochloride salt, which is expected to have very similar
properties to the free base.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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